Cas no 2228885-33-2 (2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid
• CAS No: 2228885-33-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6334152
• PubChem ID: 165614405
• Update Time: 2025-05-19

2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(2-methylphenyl)cyclopropyl]acetic acid
• EN300-1832505
• 2228885-33-2

• Inchi： 1S/C12H14O3/c1-8-4-2-3-5-9(8)12(6-7-12)10(13)11(14)15/h2-5,10,13H,6-7H2,1H3,(H,14,15)
• InChI Key： PZZOLXKTPOSQKE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid (CAS No. 2228885-33-2) and Its Emerging Applications in Chemical Biology

2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid, identified by the CAS number 2228885-33-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct pharmacophoric features. This molecule, characterized by a cyclopropyl ring substituted with a hydroxy group and an acetic acid moiety, is appended to a phenyl ring with a methyl substituent. The combination of these structural elements imparts remarkable biochemical properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound’s molecular framework, featuring a cyclopropyl group, is particularly noteworthy as such scaffolds are known to exhibit favorable interactions with biological targets. The cyclopropyl ring, being a small and rigid structure, can effectively occupy specific binding pockets in proteins, thereby enhancing binding affinity. Additionally, the presence of a hydroxy group and an acetic acid moiety introduces polar interactions, which can further modulate the compound’s biological activity. These features make 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid an intriguing candidate for modulating enzyme activity and receptor binding.

In recent years, there has been growing interest in the development of novel molecules that can interact with biological targets in unique ways. The structural motif of 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid aligns well with this trend, as it combines elements that have been shown to enhance drug-like properties such as solubility, metabolic stability, and cell permeability. For instance, the phenyl ring with a methyl substituent can contribute to hydrophobic interactions, while the hydroxy and acetic acid groups can engage in hydrogen bonding, both of which are critical for effective drug-receptor interactions.

One of the most compelling aspects of 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid is its potential application in the development of small-molecule inhibitors for therapeutic purposes. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory diseases. The cyclopropyl ring’s ability to mimic larger aromatic rings while maintaining a smaller size could allow it to bind tightly to active sites without causing off-target effects. This specificity is highly desirable in drug design, as it minimizes side effects and enhances therapeutic efficacy.

Moreover, the structural features of 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics. The compound’s dual functionality—combining both hydrophobic and hydrophilic interactions—provides a versatile platform for further derivatization. By modifying the substituents on the phenyl ring or introducing additional functional groups, researchers can fine-tune the biological activity of this molecule to target specific disease pathways. Such flexibility is crucial for optimizing drug candidates for clinical use.

Recent studies have also highlighted the potential of 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid in modulating signaling pathways associated with cancer and neurodegenerative diseases. The compound’s ability to interact with key regulatory proteins suggests that it could serve as a lead compound for developing novel therapies. For example, its interaction with enzymes involved in cell proliferation and apoptosis may provide insights into new treatment strategies for oncological disorders. Similarly, its potential effects on neurotransmitter receptors could open avenues for addressing neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 2-hydroxy-2-1-(2-methylphenyl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring, while stable under certain conditions, requires careful handling to prevent rearrangement or degradation. However, advances in synthetic methodologies have made it possible to construct this motif efficiently using transition-metal-catalyzed reactions or other innovative approaches. The introduction of the hydroxy and acetic acid groups further adds complexity but also opens up possibilities for diversifying the chemical space explored by medicinal chemists.

In conclusion, 2228885-33-22-hydroxy-22 -1-( 22 -methylpheny l) 22 -cycloprop ylacetic aci d represents a fascinating molecule with significant potential in chemical biology and drug discovery. Its unique structural features—comprising a cyclopropyl ring substituted with hydrox y and acetic acid groups appended to a phen yl ring—make it an excellent candidate for further exploration as a therapeutic agent or lead compo und for drug development programs targeting various diseases. As research continues to uncover new applications for this compo und, 2228885 -33 -22 -hydrox y -22 -1 -( 22 -methylpheny l) -22 -cyc lo prop ylacetic aci d is poised to play an increasingly important role in advancing our understanding of biochemical pathways and developing innovative treatments.